Cas no 79944-64-2 (3-Chloro-5-fluorobenzyl Alcohol)

3-Chloro-5-fluorobenzyl Alcohol structure
79944-64-2 structure
Product Name:3-Chloro-5-fluorobenzyl Alcohol
CAS No:79944-64-2
MF:C7H6ClFO
MW:160.573344707489
MDL:MFCD03788554
CID:574541
PubChem ID:2734835
Update Time:2024-10-27

3-Chloro-5-fluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-fluorophenyl)methanol
    • 3-Chloro-5-Fluorobenzyl Alcohol
    • Benzenemethanol,3-chloro-5-fluoro-
    • RARECHEM AL BD 1247
    • 3-Chloro-5-fluorobenzenemethanol
    • 3-Chloro-5-fluorobenzenemethanol (ACI)
    • (3-Chloro-5-fluoro-phenyl)-methanol
    • (3-chloro-5-fluoro phenyl)methanol
    • 79944-64-2
    • MFCD03788554
    • SCHEMBL6026873
    • VJTJBAMDTCIMOB-UHFFFAOYSA-N
    • AKOS006228001
    • CK2471
    • AC-26177
    • 3-CHLORO-5-FLUOROBENZYLALCOHOL
    • FT-0692120
    • PS-8774
    • EN300-1967378
    • A22496
    • ? 3-Chloro-5-fluorobenzyl alcohol
    • DTXSID70370525
    • (3-CHLORO-5-FLUORO-PHENYL)METHANOL
    • 3-Chloro-5-fluorobenzyl Alcohol
    • MDL: MFCD03788554
    • Inchi: 1S/C7H6ClFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
    • InChI Key: VJTJBAMDTCIMOB-UHFFFAOYSA-N
    • SMILES: FC1C=C(CO)C=C(Cl)C=1

Computed Properties

  • Exact Mass: 160.00900
  • Monoisotopic Mass: 160.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.344
  • Boiling Point: 224 ºC
  • Flash Point: 90 ºC
  • Refractive Index: 1.523-1.525
  • PSA: 20.23000
  • LogP: 1.97140
  • Solubility: Not available

3-Chloro-5-fluorobenzyl Alcohol Security Information

  • Signal Word:warning
  • Hazard Statement: Irritant
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:37/39-26
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3-Chloro-5-fluorobenzyl Alcohol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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3-Chloro-5-fluorobenzyl Alcohol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79944-64-2)3-Chloro-5-fluorobenzyl Alcohol
Order Number:A22496
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):181.0/454.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:79944-64-2)3-Chloro-5-fluorobenzyl Alcohol
A22496
Purity:99%/99%
Quantity:25g/100g
Price ($):181.0/454.0
Email